Cas no 1000342-04-0 (7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine
• CAS No: 1000342-04-0
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD09750003
• CID: 840587
• PubChem ID: 24729447
• Update Time: 2025-10-25

7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine
• 7-Bromo-4-chloro-5-azaindole
• 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-4-chloro-
• 4-Chloro-7-bromo-5-azaindole
• CS-0050079
• SCHEMBL23912514
• 1000342-04-0
• P17573
• AKOS016010913
• AS-54159
• MFCD09750003
• SY257718
• PB39265
• DTXSID40646789

• MDL： MFCD09750003
• Inchi： 1S/C7H4BrClN2/c8-5-3-11-7(9)4-1-2-10-6(4)5/h1-3,10H
• InChI Key： QVOWRZHOWQAPFS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C2C=CNC=21)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine

7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine: A Comprehensive Overview

7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine, also known by its CAS number 1000342-04-0, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrrolopyridines, which are fused bicyclic structures combining pyrrole and pyridine moieties. The presence of bromine and chlorine substituents at the 7 and 4 positions, respectively, imparts unique electronic and structural properties to this molecule.

The synthesis of 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex heterocycles. For instance, researchers have employed tandem cyclization strategies using appropriately substituted precursors to achieve high yields and excellent regioselectivity. The use of transition metal catalysts has further enhanced the scope of these reactions, allowing for the incorporation of halogen substituents at specific positions.

The physical properties of 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine are highly dependent on its molecular structure. The compound exhibits a high melting point due to its rigid bicyclic framework and strong intermolecular hydrogen bonding. Its solubility in common organic solvents is moderate, making it suitable for various solution-based applications. Recent studies have also highlighted its fluorescence properties under UV light, which could be exploited in sensing and imaging applications.

The electronic properties of 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine make it an attractive candidate for use in organic electronics. The conjugated π-system within the molecule facilitates efficient charge transport, which is crucial for applications such as organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Researchers have demonstrated that incorporating this compound into polymer blends can significantly enhance the device performance by improving charge mobility and stability.

In the pharmaceutical industry, 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine has shown promise as a lead compound for drug development. Its ability to interact with biological targets through π–π stacking and hydrogen bonding interactions makes it a valuable scaffold for designing bioactive molecules. Recent studies have focused on its potential as an anticancer agent, where it has exhibited selective cytotoxicity against various cancer cell lines.

The environmental impact of 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine is another area of active research. Its biodegradation pathways under different environmental conditions have been investigated to assess its ecological safety. Results indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in natural systems.

In conclusion, 7-Bromo-4-chloro-1H-pyrrolo[3,2-c]pyridine, with its unique structural features and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from materials science to pharmaceuticals, with ongoing studies exploring new avenues for its utilization. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing technological and therapeutic innovations.